Cas no 2172091-32-4 (2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}pyridine-4-carboxylic acid)

• Product Name: 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}pyridine-4-carboxylic acid
• CAS No: 2172091-32-4
• MF: C₂₆H₂₅N₃O₅
• MW: 459.493806600571
• CID: 6334888
• PubChem ID: 165561259
• Update Time: 2025-06-14

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}pyridine-4-carboxylic acid
• 2172091-32-4
• 2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]methyl}pyridine-4-carboxylic acid
• EN300-1506308

• Inchi： 1S/C26H25N3O5/c1-16(24(30)28-14-18-12-17(25(31)32)10-11-27-18)13-29-26(33)34-15-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-12,16,23H,13-15H2,1H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： YFHUSQLIJLMLML-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NCC1C=C(C(=O)O)C=CN=1)=O)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 459.17942091g/mol
• Monoisotopic Mass: 459.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 118Ų

Additional information on 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}pyridine-4-carboxylic acid

Comprehensive Overview of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}pyridine-4-carboxylic acid (CAS No. 2172091-32-4)

In the realm of organic chemistry and pharmaceutical research, 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}pyridine-4-carboxylic acid (CAS No. 2172091-32-4) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure and functional groups, plays a pivotal role in peptide synthesis and drug development. The presence of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group makes it particularly valuable in solid-phase peptide synthesis (SPPS), a technique widely employed in the production of therapeutic peptides and proteins.

The compound's unique structure, featuring a pyridine-4-carboxylic acid moiety, enhances its utility in medicinal chemistry. Researchers are increasingly exploring its potential as a building block for novel drug candidates, especially in the context of targeted therapies for chronic diseases. With the growing demand for personalized medicine, the relevance of CAS No. 2172091-32-4 in high-throughput screening and combinatorial chemistry cannot be overstated. Its compatibility with automated synthesis platforms further underscores its importance in modern drug discovery pipelines.

One of the most frequently searched questions in the scientific community revolves around the stability and solubility of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}pyridine-4-carboxylic acid. Studies indicate that this compound exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF), which is crucial for its application in SPPS. Additionally, its stability under acidic and basic conditions has been a topic of extensive research, particularly for optimizing deprotection steps in peptide synthesis.

Another hot topic in the field is the green chemistry approach to synthesizing and utilizing such compounds. Environmental concerns have driven the demand for sustainable alternatives in chemical synthesis. Researchers are investigating eco-friendly solvents and catalysts to minimize the environmental footprint of producing CAS No. 2172091-32-4. This aligns with global trends toward reducing hazardous waste and improving the sustainability of pharmaceutical manufacturing processes.

The compound's role in bioconjugation strategies has also garnered attention. Its reactive carboxyl group allows for efficient coupling with amines, enabling the creation of stable amide bonds. This property is exploited in the development of antibody-drug conjugates (ADCs) and other biopharmaceuticals, which are at the forefront of cancer therapy and precision medicine. The ability to functionalize 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}pyridine-4-carboxylic acid with various targeting moieties opens new avenues for designing next-generation therapeutics.

In summary, 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}pyridine-4-carboxylic acid (CAS No. 2172091-32-4) stands as a versatile and indispensable tool in contemporary chemical and pharmaceutical research. Its applications span from peptide synthesis to bioconjugation, reflecting its broad utility. As the scientific community continues to explore its potential, this compound is poised to remain a cornerstone in the development of innovative therapeutic agents and sustainable chemical processes.